Cas no 24808-19-3 (L-Iditol,1,4:3,6-dianhydro-, dimethanesulfonate (9CI))

• Product Name: L-Iditol,1,4:3,6-dianhydro-, dimethanesulfonate (9CI)
• CAS No: 24808-19-3
• MF: C₈H₁₄O₈S₂
• MW: 302.321960926056
• CID: 289803
• PubChem ID: 234222
• Update Time: 2025-04-19

L-Iditol,1,4:3,6-dianhydro-, dimethanesulfonate (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Iditol,1,4:3,6-dianhydro-, dimethanesulfonate (9CI)
• (6-methylsulfonyloxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) methanesulfonate
• (3S,3aS,6S,6aS)-6-[(methylsulfonyl)oxy]hexahydrofuro[3,2-b]furan-3-yl methanesulfonate
• 1-(2-(N-Ethyl-p-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)anilino)ethyl)pyridinium chloride
• 1,4:3,6-dianhydro-2,5-di-O-mesyl-D-mannitol
• AC1L3JXL
• AC1Q1S9J
• AR-1B9030
• bis-O-methanesulfonyl-1,4,3,6
• bis-O-methanesulfonyl-1,4,3,6-dianhydro-D-mannitol
• Bis-O-methansulfonyl-1,4,3,6-dianhydro-D-mannit
• Bis-O-methansulfonyl-1,4,3,6-dianhydro-L-idit
• CTK8D7905
• DTXSID80947722
• NSC-83404
• 24808-19-3
• 1,4:3,6-Dianhydro-2,5-di-O-(methanesulfonyl)hexitol
• NSC-83402
• NSC83404
• 24808-20-6
• NSC83402
• NCIOpen2_009279
• NCIOpen2_008986
• NCIOpen2_009239

• Inchi： 1S/C8H14O8S2/c1-17(9,10)15-5-3-13-8-6(4-14-7(5)8)16-18(2,11)12/h5-8H,3-4H2,1-2H3
• InChI Key： CFHDLWAMOHQNTF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1COC2C(COC21)OS(C)(=O)=O

Computed Properties

• Exact Mass: 302.01302
• Monoisotopic Mass: 302.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -1.4

Experimental Properties

• Density: 1.58
• Boiling Point: 564.3°Cat760mmHg
• Flash Point: 295.1°C
• Refractive Index: 1.536
• PSA: 105.2
• LogP: 0.63520